Cas no 1445779-80-5 (2-Piperazinone, 4-phenyl-)

• Product Name: 2-Piperazinone, 4-phenyl-
• CAS No: 1445779-80-5
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD20275251
• CID: 2135474
• Update Time: 2025-10-30

2-Piperazinone, 4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-2-Piperazinone
• 2-Piperazinone, 4-phenyl-
• 4-PHENYLPIPERAZIN-2-ONE
• GDFOMAWRUIBQTH-UHFFFAOYSA-N

• MDL： MFCD20275251
• Inchi： 1S/C10H12N2O/c13-10-8-12(7-6-11-10)9-4-2-1-3-5-9/h1-5H,6-8H2,(H,11,13)
• InChI Key： GDFOMAWRUIBQTH-UHFFFAOYSA-N
• SMILES： O=C1CN(C2C=CC=CC=2)CCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Topological Polar Surface Area: 32.299

Additional information on 2-Piperazinone, 4-phenyl-

Introduction to 2-Piperazinone, 4-phenyl- (CAS No. 1445779-80-5): Applications and Recent Research Developments

2-Piperazinone, 4-phenyl-, identified by its Chemical Abstracts Service (CAS) number 1445779-80-5, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a piperazine ring substituted with a phenyl group at the 4-position and an oxo group at the 2-position, has garnered attention due to its versatile structural framework and potential applications in drug discovery and material science.

The molecular structure of 2-Piperazinone, 4-phenyl- (CAS No. 1445779-80-5) consists of a six-membered aromatic ring fused with a piperazine moiety, which is known for its broad spectrum of biological activities. The presence of the oxo group introduces electrophilic characteristics, making it a valuable intermediate in organic synthesis. Furthermore, the phenyl substitution enhances lipophilicity, which is often a critical factor in drug design for improving bioavailability and membrane permeability.

In recent years, 2-Piperazinone, 4-phenyl- has been extensively studied for its pharmacological properties. Its structural motif is reminiscent of several bioactive molecules, including antifungal agents and central nervous system (CNS) therapeutics. The piperazine core is particularly noted for its role in modulating neurotransmitter receptors, such as serotonin and dopamine receptors, which has implications in treating neurological disorders like depression and schizophrenia.

One of the most compelling aspects of 2-Piperazinone, 4-phenyl- is its utility as a scaffold for drug development. Researchers have leveraged its scaffold to design novel compounds with enhanced efficacy and reduced side effects. For instance, derivatives of this molecule have been explored as potential inhibitors of enzymes involved in cancer metabolism. The phenyl group provides a handle for further functionalization, allowing chemists to tailor the compound’s properties for specific therapeutic targets.

Recent advancements in computational chemistry have further accelerated the exploration of 2-Piperazinone, 4-phenyl- derivatives. Molecular docking studies have identified several analogs with promising binding affinities to target proteins implicated in inflammatory diseases. These studies not only highlight the compound’s potential but also provide insights into its mechanism of action, paving the way for structure-activity relationship (SAR) studies.

The synthesis of 2-Piperazinone, 4-phenyl- (CAS No. 1445779-80-5) involves multi-step organic reactions that highlight the compound’s synthetic versatility. One common approach involves the condensation of phenylhydrazine with an appropriate ketone or aldehyde derivative under controlled conditions. This reaction typically yields the desired piperazinone derivative with high regioselectivity, making it a preferred choice for synthetic chemists.

In addition to pharmaceutical applications, 2-Piperazinone, 4-phenyl- has shown promise in material science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalysis and coordination chemistry. These complexes exhibit unique electronic properties that could be exploited in developing advanced materials for sensors and electronic devices.

The chemical reactivity of 2-Piperazinone, 4-phenyl- also makes it a valuable building block for constructing more complex molecules. For example, nucleophilic addition reactions at the oxo group can be used to introduce various functional groups, creating a diverse library of derivatives with tailored properties. Such libraries are invaluable in high-throughput screening campaigns aimed at discovering new bioactive compounds.

From a regulatory perspective, 2-Piperazinone, 4-phenyl- (CAS No. 1445779-80-5) benefits from well-established safety profiles due to its extensive history of use in research settings. However, as with any chemical entity intended for further development or commercialization, rigorous testing is essential to ensure its safety and efficacy when used in therapeutic contexts.

The future prospects for 2-Piperazinone, 4-phenyl- are bright, given its multifaceted utility across multiple scientific disciplines. Ongoing research efforts are focused on expanding its applications in drug development and material science through innovative synthetic strategies and interdisciplinary collaborations.